sodium 4-hydroxy-3-methylbutanoate
Description
Future Directions
A study has shown that a new water-soluble monomer, sodium 4-hydroxy-4-methyl-2-methylene butanoate (SHMeMB), formed by saponification of the bio-derived monomer γ-methyl-α-methylene-γ-butyrolactone (MeMBL), was copolymerized with acrylamide (AM) in aqueous solution to make superabsorbent hydrogels . This suggests potential future directions in the development of superabsorbent materials.
properties
| { "Design of the Synthesis Pathway": "The synthesis of sodium 4-hydroxy-3-methylbutanoate can be achieved through the esterification of 4-hydroxy-3-methylbutanoic acid with sodium hydroxide.", "Starting Materials": [ "4-hydroxy-3-methylbutanoic acid", "Sodium hydroxide", "Methanol", "Sodium chloride" ], "Reaction": [ "Dissolve 4-hydroxy-3-methylbutanoic acid in methanol", "Add sodium hydroxide to the solution and stir for several hours", "Heat the mixture under reflux for several hours", "Cool the mixture and add sodium chloride to precipitate the product", "Filter the product and wash with cold methanol", "Dry the product under vacuum to obtain sodium 4-hydroxy-3-methylbutanoate" ] } | |
CAS RN |
112895-77-9 |
Product Name |
sodium 4-hydroxy-3-methylbutanoate |
Molecular Formula |
C5H9NaO3 |
Molecular Weight |
140.1 |
Purity |
95 |
Origin of Product |
United States |
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